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Compound of Interest

Compound Name: Isoderrone

Cat. No.: B050049 Get Quote

Essential Safety and Handling Guide for
Isoderrone
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety, handling, and disposal protocols for Isoderrone, a

naturally occurring isoflavone. The following procedural guidance is intended to ensure the safe

and effective use of this compound in a laboratory setting, thereby building a foundation of trust

and safety in your research endeavors.

Isoderrone: Physical and Chemical Properties
A comprehensive understanding of Isoderrone's physical and chemical characteristics is

fundamental to its safe handling. The following table summarizes key quantitative data.
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Property Value Source

Molecular Formula C₂₀H₁₆O₅ [1]

Molecular Weight 336.34 g/mol [1]

Appearance White to off-white solid [1]

Purity 98.0%

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[2]

Insoluble in water.

Storage

Store at -20°C, sealed, away

from moisture and light.[1] In

solvent: -80°C for 6 months;

-20°C for 1 month.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
According to the available Safety Data Sheet (SDS), Isoderrone is not classified as a

hazardous substance or mixture. However, as with any chemical compound, appropriate safety

precautions are essential. The absence of comprehensive toxicity data necessitates a cautious

approach.

Toxicity Data
Quantitative toxicity data for Isoderrone, such as LD50 and LC50 values, are not currently

available. General studies on isoflavones suggest that they are weakly estrogenic and can

function as both estrogen agonists and antagonists.[3] High doses of soy isoflavones in animal

studies have shown potential for endocrine disruption.

Note: The lack of specific toxicity data for Isoderrone underscores the importance of

minimizing exposure through the consistent use of appropriate PPE.
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Recommended Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Isoderrone to prevent potential exposure:

PPE Category Item Specification

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Hand Protection Nitrile gloves

Inspect gloves for tears or

punctures before use. Change

gloves frequently and

immediately if contaminated.

Body Protection Laboratory coat

A fully buttoned lab coat

should be worn to protect skin

and clothing.

Respiratory Protection
Not required under normal

handling conditions

If generating dust or aerosols,

a NIOSH-approved respirator

may be necessary. Work in a

well-ventilated area or a

chemical fume hood.

Operational Plan for Handling Isoderrone
Adherence to a strict operational plan is crucial for the safe handling of Isoderrone.

Engineering Controls
Ventilation: Handle Isoderrone in a well-ventilated laboratory. For procedures that may

generate dust or aerosols, a chemical fume hood is required.

Eye Wash Station and Safety Shower: Ensure that a fully functional eye wash station and

safety shower are readily accessible in the immediate work area.

Procedural Steps for Handling
Preparation:
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Designate a specific area for handling Isoderrone.

Ensure the work area is clean and free of clutter.

Assemble all necessary equipment and PPE before starting work.

Weighing:

If weighing the solid form, do so in a chemical fume hood or a balance enclosure to

minimize dust inhalation.

Use a dedicated spatula and weighing paper.

Solution Preparation:

When dissolving Isoderrone, add the solvent to the solid slowly to avoid splashing.

If using a vortex or sonicator, ensure the vial is securely capped.

Post-Handling:

Clean the work area thoroughly with an appropriate solvent (e.g., 70% ethanol) and wipe

dry.

Decontaminate all equipment used.

Remove PPE in the correct order to avoid cross-contamination (gloves first, then lab coat).

Wash hands thoroughly with soap and water after removing gloves.

Experimental Protocol: Inhibition of Protein
Tyrosine Phosphatase 1B (PTP1B)
Isoderrone has been identified as an inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B), a

key regulator in insulin signaling.[2] The following is a general protocol for assessing its

inhibitory activity.
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Objective: To determine the half-maximal inhibitory concentration (IC50) of Isoderrone against

PTP1B.

Materials:

Recombinant human PTP1B enzyme

p-Nitrophenyl Phosphate (pNPP) as a substrate

Assay buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM NaCl, 1 mM EDTA, 1 mM DTT)

Isoderrone stock solution (in DMSO)

96-well microplate

Microplate reader

Procedure:

Prepare a series of dilutions of Isoderrone in the assay buffer.

In a 96-well plate, add the PTP1B enzyme to each well (except for the blank).

Add the various concentrations of Isoderrone to the wells. Include a control with no inhibitor

(DMSO vehicle only).

Pre-incubate the enzyme and inhibitor at 37°C for 10 minutes.

Initiate the reaction by adding the pNPP substrate to all wells.

Incubate the plate at 37°C for 30 minutes.

Stop the reaction by adding a stop solution (e.g., 1 M NaOH).

Measure the absorbance at 405 nm using a microplate reader.

Calculate the percentage of inhibition for each concentration of Isoderrone and determine

the IC50 value by plotting the inhibition percentage against the log of the inhibitor

concentration.
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Biological Signaling Pathway
Isoderrone inhibits PTP1B, which is a negative regulator of the insulin signaling pathway. By

inhibiting PTP1B, Isoderrone can potentially enhance insulin sensitivity.

Caption: Isoderrone's inhibition of PTP1B, enhancing insulin signaling.

Isoderrone has also been shown to inhibit α-glucosidase, an enzyme involved in the

breakdown of carbohydrates.[2] This action can help to regulate blood sugar levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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